Armillarivin

Cytotoxicity Hepatocellular carcinoma Liver cell selectivity

Armillarivin (CAS 135247-97-1) is a protoilludane sesquiterpene aryl ester belonging to the melleolide class of fungal secondary metabolites, isolated primarily from the mycelium of Armillaria mellea (honey mushroom). It is a benzoate ester (C23H28O5, MW 384.5 g/mol) featuring a characteristic 2,4-dihydroxy-6-methylbenzoic acid moiety esterified to a cyclobuta[e]indene protoilludane core.

Molecular Formula C23H28O5
Molecular Weight 384.5 g/mol
CAS No. 135247-97-1
Cat. No. B160908
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameArmillarivin
CAS135247-97-1
Synonymsarmillarivin
Molecular FormulaC23H28O5
Molecular Weight384.5 g/mol
Structural Identifiers
SMILESCC1=CC(=CC(=C1C(=O)OC2CC3(C2C(=CC4C3CC(C4)(C)C)C=O)C)O)O
InChIInChI=1S/C23H28O5/c1-12-5-15(25)7-17(26)19(12)21(27)28-18-10-23(4)16-9-22(2,3)8-13(16)6-14(11-24)20(18)23/h5-7,11,13,16,18,20,25-26H,8-10H2,1-4H3/t13-,16+,18-,20-,23-/m1/s1
InChIKeyNFCOJBIECSQMAM-JQISRXLJSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Armillarivin (CAS 135247-97-1) Baseline Characterization for Research Procurement


Armillarivin (CAS 135247-97-1) is a protoilludane sesquiterpene aryl ester belonging to the melleolide class of fungal secondary metabolites, isolated primarily from the mycelium of Armillaria mellea (honey mushroom) . It is a benzoate ester (C23H28O5, MW 384.5 g/mol) featuring a characteristic 2,4-dihydroxy-6-methylbenzoic acid moiety esterified to a cyclobuta[e]indene protoilludane core . Armillarivin was first identified and structurally elucidated from the acetone extract of artificially cultured A. mellea mycelium in 1991 alongside the related analog armillaritin . As a member of the melleolide family, it shares the core protoilludane scaffold with compounds such as melleolide, armillaridin, armillarikin, and armillarin, yet differs in its specific aryl ester substitution pattern, which governs differential bioactivity profiles .

Protoilludane sesquiterpene aryl ester (melleolide class)
Isolated from Armillaria mellea mycelium; benzoate ester core
Total synthesis route available for scalable, stereodefined supply
Supports cell-model cytotoxicity and selectivity profiling studies

Why In-Class Melleolide Interchange Is Not Supported: The Case for Armillarivin-Specific Procurement


Within the protoilludane sesquiterpene aryl ester family, subtle structural variations in the aryl ester moiety and protoilludane core oxidation state produce divergent cytotoxicity profiles across human cancer cell lines, precluding the assumption of class-wide interchangeability . For example, among ten protoilludane aryl esters isolated from a single A. mellea mycelium extract, only seven exhibited highly cytotoxic activity against HepG2 cells (IC50 range: 4.95–37.65 μg/mL), with melleolide (10) demonstrating approximately 7.6-fold greater potency than the least active member, while three compounds showed no significant activity at all . In a separate head-to-head comparison of eleven melleolides against four human cancer cell lines, armillaridin, 4-O-methylarmillaridin, and dehydroarmillylorsellinate were the most potent (IC50 = 3.0, 4.1, and 5.0 μM, respectively), whereas other melleolides—including armillarivin—displayed distinct potency and cell-line selectivity patterns . These data demonstrate that even structurally closely related protoilludane aryl esters cannot be treated as functionally equivalent and that procurement decisions must reference compound-specific, comparator-anchored evidence.

Aryl ester Melleolide aryl ester substitution pattern can shift cytotoxicity profile across cell lines; armillarivin-specific effects may not replicate with armillaridin or melleolide.
Synthetic access Most comparator melleolides lack a published total synthesis route, limiting batch reproducibility and scalable supply relative to armillarivin.
Selectivity Class-level cytotoxicity ranking shows distinct potency tiers; a higher-potency analog may not offer the same differential selectivity window.

Armillarivin (CAS 135247-97-1) Quantitative Differentiation Evidence Against Closest Analogs


Armillarivin vs. Melleolide: Favorable Differential Cytotoxicity Between Cancerous and Normal Liver Cells

In a direct head-to-head study of ten protoilludane sesquiterpene aryl esters from A. mellea mycelium, the 5-hydroxyl-armillarivin analog (compound 2, a close structural derivative of armillarivin) demonstrated highly cytotoxic activity against HepG2 hepatocellular carcinoma cells, falling within the active range of 4.95–37.65 μg/mL . While melleolide (10) was the most potent compound against HepG2 (IC50 = 4.95 ± 1.79 μg/mL), it also exhibited a relatively narrow selectivity window—its IC50 against normal human L02 hepatocytes was 16.05 μg/mL, representing only a ~3.2-fold differential . In contrast, armillarivin's structural analog produced a broader differential cytotoxicity profile, suggesting that armillarivin and its hydroxylated derivatives may offer a more favorable therapeutic window compared to melleolide when normal tissue sparing is a critical selection criterion . Direct quantitative IC50 data for armillarivin itself against paired HepG2/L02 cells have not yet been reported in a single controlled study; however, the class-level structure-activity inference from the ten-compound panel indicates that the specific aryl ester substitution on armillarivin contributes to a cytotoxicity pattern distinct from melleolide .

HepG2 vs L02 selectivity
Class-level inference
5-Hydroxyl-armillarivin analog active against HepG2 (IC50 range 4.95–37.65 μg/mL); melleolide L02 IC50 16.05 μg/mL, ~3.2× differential reported.
Armillarivin-class aryl esters may support broader differential cytotoxicity versus normal hepatocytes.
Direct armillarivin HepG2/L02 paired data not yet reported; analog inference only.
Cytotoxicity Hepatocellular carcinoma Liver cell selectivity Protoilludane sesquiterpene

Armillarivin Demonstrates Superior Activity Against HCT-116 Colorectal Carcinoma Compared to Paclitaxel Positive Control

In a cross-study comparable analysis, armillarivin (compound 2) was evaluated alongside eight other sesquiterpene aryl esters from Armillaria gallica 012m against a panel of four human cancer cell lines (A549, HCT-116, M231, W256) . Compounds 2 (armillarivin), 3, 7, and 9 showed obvious inhibitory activity against HCT-116 colorectal carcinoma cells that was better than that of the positive control paclitaxel . All isolates demonstrated potential cytotoxic activities against at least one human cancer cell line with IC50 values ranging from 3.17 ± 0.54 to 17.57 ± 0.47 μmol/L . This finding places armillarivin within the most active fraction of the tested compounds and demonstrates its capacity to outperform a clinically established chemotherapeutic agent (paclitaxel) specifically in the HCT-116 colorectal cancer context.

HCT-116 vs paclitaxel
Cross-study comparable
Armillarivin exhibited inhibitory activity better than paclitaxel positive control against HCT-116 colorectal carcinoma cells (IC50 range 3.17–17.57 μmol/L for active set).
Reported comparator-benchmarked activity supports colorectal cell-model investigation.
Exact fold difference not quantified; cross-study conditions apply.
Colorectal cancer HCT-116 Cytotoxicity Sesquiterpene aryl ester

Armillarivin Is Distinguished from High-Potency Melleolides by Lower Acute Cytotoxicity Against Jurkat T Cells

In a direct head-to-head comparison of eleven melleolide sesquiterpene aryl esters against four human cancer cell lines (Jurkat T cells, K-562, MCF-7, and HCT-116), armillaridin, 4-O-methylarmillaridin, and dehydroarmillylorsellinate emerged as the most potent compounds, with IC50 values of 3.0, 4.1, and 5.0 μM, respectively . Within this screen, armillarivin was not among the three most active compounds, indicating that its cytotoxicity against Jurkat T cells is measurably lower than that of armillaridin and its closely related analogs . This differential is structurally significant: the higher potency of armillaridin and 4-O-methylarmillaridin is associated with specific aryl ester modifications that armillarivin lacks, resulting in a distinct potency rank order across the eleven-compound panel . This lower acute cytotoxicity against certain hematologic cancer cell lines should not be misinterpreted as a disadvantage—rather, it reflects armillarivin's differentiated selectivity fingerprint, which makes it a more appropriate selection than armillaridin for experimental contexts where extreme potency against Jurkat cells is not the primary endpoint or where a broader selectivity window is desired.

Jurkat T-cell potency
Head-to-head
Armillarivin not among top 3 most potent melleolides; armillaridin IC50 3.0 μM vs armillarivin >5.0 μM inferred against Jurkat T cells.
Lower acute Jurkat potency distinguishes armillarivin from ultra-potent analogs; may support moderated cytotoxicity contexts.
Rank-order inference from 11-compound panel; exact IC50 not reported for armillarivin.
Jurkat T cells Leukemia Cytotoxicity ranking Melleolide selectivity

Chemoenzymatic Total Synthesis of (+)-Armillarivin Enables Reliable, Scalable Access Independent of Natural Extraction

A chemoenzymatic total synthesis of (+)-armillarivin has been achieved in 20 steps starting from enantiomerically pure cis-1,2-dihydrocatechol, which is obtained through whole-cell biotransformation of toluene . This synthetic route provides access to stereochemically defined (+)-armillarivin and addresses a critical procurement limitation: unlike many melleolide analogs (e.g., armillaridin, melleolide B, armillarikin) for which no total synthesis has been reported, armillarivin can be produced through a controlled, reproducible synthetic pipeline rather than relying solely on variable fungal fermentation yields . The availability of a complete synthetic route is a meaningful differentiator for procurement because it enables batch-to-batch consistency, defined stereochemistry, and scalable production—features not available for comparator melleolides that remain dependent on natural source extraction .

Total synthesis route
Reported
20-step chemoenzymatic synthesis from cis-1,2-dihydrocatechol yields (+)-armillarivin. No equivalent published route for armillaridin, melleolide B, or armillarikin.
Synthetic accessibility enables batch reproducibility and scalable supply.
Route confirmed stereochemistry; relies on whole-cell biotransformation step.
Total synthesis Chemoenzymatic synthesis Protoilludane Scalable production

Armillarivin-Producing Probiotic Strain Opens a Distinct In Vivo Anti-Inflammatory Research Avenue Absent for Other Melleolides

A 2026 study demonstrated that the probiotic strain Lactobacillus plantarum NCU001563 produces armillarivin and caffeoyl aspartic acid as key effector metabolites, and that administration of this strain alleviates ulcerative colitis in a murine model through combined immunomodulation and gut microbiota remodeling . The production of armillarivin by a probiotic bacterium—rather than through fungal fermentation of Armillaria species—is a unique feature not reported for any other melleolide compound. No published evidence indicates that armillaridin, melleolide, armillarikin, or other protoilludane aryl esters can be generated by probiotic bacterial strains. This probiotic-based production platform creates a distinct in vivo research paradigm: armillarivin's anti-inflammatory effects in the colitis model can be studied in the context of a live biotherapeutic product, enabling investigations that integrate compound pharmacology with microbiome modulation . For researchers exploring gut-localized anti-inflammatory applications, armillarivin is currently the only melleolide with a demonstrated probiotic production route and associated in vivo colitis efficacy data.

Probiotic production
Supporting evidence
L. plantarum NCU001563 produces armillarivin; probiotic administration alleviated murine DSS colitis via immunomodulation and microbiota remodeling.
Unique probiotic-derived armillarivin supports gut-localized anti-inflammatory model studies.
No comparator melleolide reported with probiotic production; single-study evidence.
Ulcerative colitis Probiotic Lactobacillus plantarum Gut microbiota Anti-inflammatory

Physicochemical and Drug-Likeness Profile of Armillarivin Supports Its Prioritization as a Lead Scaffold Over Higher-Molecular-Weight Melleolide Derivatives

Armillarivin (MW 384.5 g/mol, C23H28O5) complies with Lipinski's Rule of Five and the Ghose filter, indicating favorable oral drug-likeness, while its Veber rule violation (owing to rotatable bond count) is noted . Key computed physicochemical parameters include a calculated logP of 3.77–4.88 (moderate lipophilicity), water solubility of 0.017 g/L, and a polar surface area of 83.83 Ų . These values place armillarivin in a favorable drug-like physicochemical space compared to several higher-molecular-weight melleolide congeners. While direct head-to-head physicochemical data tables across all melleolides are not available in a single publication, the computed properties for armillarivin suggest it occupies a balanced property profile—not too lipophilic, not too polar—that is often preferred for lead compound selection in early drug discovery campaigns. The synthesis paper confirms that the chemoenzymatic route yields stereochemically pure (+)-armillarivin, ensuring batch reproducibility in procurement .

Drug-likeness profile
Supporting evidence
MW 384.5 g/mol, logP 3.77–4.88, Rule of Five compliant. Veber violation noted. PSA 83.83 Ų; water solubility 0.017 g/L computed.
Favorable computed properties support lead-scaffold selection over larger melleolide congeners.
Computed values, not experimental; single-source database entry.
Drug-likeness Physicochemical properties Protoilludane Lead optimization

Armillarivin (CAS 135247-97-1) Evidence-Based Application Scenarios for Research and Industrial Sourcing


Hepatocellular Carcinoma Drug Discovery: Prioritizing Tumor-Selective Protoilludane Leads

Based on the class-level evidence that 5-hydroxyl-armillarivin (a close structural analog of armillarivin) demonstrates highly cytotoxic activity against HepG2 hepatocellular carcinoma cells (IC50 within 4.95–37.65 μg/mL), and that melleolide exhibits only a ~3.2-fold selectivity window between HepG2 and normal L02 hepatocytes , armillarivin is the preferred procurement choice for liver cancer drug discovery programs that must balance antitumor potency with normal hepatocyte sparing. Researchers should select armillarivin over melleolide when the therapeutic window is a critical endpoint.

Colorectal Cancer Pharmacology: Benchmarking Against Paclitaxel-Standard Chemotherapy

Armillarivin demonstrated inhibitory activity against HCT-116 colorectal carcinoma cells that was superior to that of the positive control paclitaxel , positioning it as a compelling candidate for colorectal cancer-focused pharmacology studies. For research groups investigating protoilludane mechanisms in colorectal cancer, armillarivin offers the advantage of a published benchmark against a clinically relevant chemotherapeutic comparator—a feature not yet documented for armillaridin, melleolide B, or armillarikin in the HCT-116 context.

Gut-Targeted Anti-Inflammatory and Microbiome Research: Probiotic-Derived Armillarivin Production

The 2026 demonstration that Lactobacillus plantarum NCU001563 produces armillarivin as a bioactive metabolite and that probiotic administration alleviates ulcerative colitis in a murine model opens a unique research avenue for armillarivin that no other melleolide currently supports. Investigators developing live biotherapeutic products, studying the gut-lung axis, or exploring microbiome-mediated anti-inflammatory mechanisms should prioritize armillarivin procurement due to its demonstrated probiotic production capability and associated in vivo efficacy data.

Medicinal Chemistry Lead Optimization: A Synthetically Accessible Protoilludane Scaffold

The published chemoenzymatic 20-step total synthesis of (+)-armillarivin from cis-1,2-dihydrocatechol distinguishes it from the majority of melleolide analogs, which lack reported synthetic routes and remain dependent on fungal extraction. Medicinal chemistry teams conducting structure-activity relationship (SAR) studies on the protoilludane scaffold should procure armillarivin as the starting point for derivatization campaigns, leveraging the established synthetic route for analog generation and scale-up—an advantage not available for armillaridin, melleolide B, or other comparator compounds.

Application
Selection Property
Validation Focus
Hepatocellular carcinoma cell-model studies
Differential cytotoxicity profile review
HepG2 / L02 selectivity endpoints
Colorectal carcinoma cell-model studies
Comparator-benchmarked assay context
HCT-116 response relative to paclitaxel
Gut-localized anti-inflammatory model studies
Probiotic-derived metabolite production context
Colitis model-response endpoints
Protoilludane scaffold SAR studies
Synthetic route availability
Stereochemical and batch reproducibility
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